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Introduction
Angiotensin II (Ang II) is a crucial octapeptide hormone within the renin-angiotensin system

(RAS) that plays a pivotal role in blood pressure regulation and cardiovascular homeostasis.[1]

[2] Its effects are primarily mediated through two G protein-coupled receptors (GPCRs), the

Angiotensin II Type 1 Receptor (AT1R) and the Angiotensin II Type 2 Receptor (AT2R).[3][4][5]

The AT1R is responsible for most of the well-known physiological and pathophysiological

actions of Ang II, including vasoconstriction, inflammation, and cellular growth, making it a

significant target for antihypertensive drugs.[3][5][6][7] Understanding the binding affinity of

novel compounds to these receptors is fundamental for the development of new therapeutics.

This document provides a detailed protocol for a non-radioactive, fluorescence-based binding

affinity assay using FAM (carboxyfluorescein)-labeled Angiotensin II. This assay offers a

sensitive and high-throughput compatible alternative to traditional radioligand binding assays

for characterizing the interaction of unlabeled test compounds with Angiotensin II receptors.[8]

[9][10] The protocol is designed for a competitive binding format, where the displacement of

FAM-labeled Angiotensin II by a test compound is measured to determine the compound's

binding affinity (IC50), from which the inhibition constant (Ki) can be derived. A fluorescence

polarization (FP) readout is a suitable method for this homogenous assay format.[11][12]
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Angiotensin II Signaling Pathway
Angiotensin II binding to the AT1 receptor initiates a cascade of intracellular signaling events.

This process is complex and involves multiple pathways that contribute to the diverse

physiological responses to Ang II.[3][6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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